![molecular formula C17H17N3O4 B3854351 2-(4-methylphenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide](/img/structure/B3854351.png)
2-(4-methylphenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide
Overview
Description
2-(4-methylphenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MPNPEEAH and is a type of hydrazide derivative. The synthesis of this compound and its mechanism of action have been extensively studied, and its biochemical and physiological effects have been investigated.
Mechanism of Action
The mechanism of action of 2-(4-methylphenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been shown to have antimicrobial properties against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-methylphenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide in lab experiments is its versatility. It can be used in various assays to investigate its potential applications in different fields of research. Additionally, this compound has been shown to have low toxicity in vitro, making it a safe option for lab experiments. However, one limitation of using this compound is its low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for the study of 2-(4-methylphenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide. One area of interest is its potential use as a fluorescent probe for the detection of metal ions. Additionally, this compound could be further investigated for its potential applications as a corrosion inhibitor. Further studies could also be conducted to investigate its potential use as an antimicrobial agent against various bacterial strains. Finally, more research could be done to investigate the potential anticancer properties of this compound and its mechanism of action.
Scientific Research Applications
2-(4-methylphenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anticancer, antimicrobial, and anti-inflammatory properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Additionally, this compound has been studied for its potential use as a corrosion inhibitor.
properties
IUPAC Name |
2-(4-methylphenoxy)-N-[(Z)-1-(3-nitrophenyl)ethylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4/c1-12-6-8-16(9-7-12)24-11-17(21)19-18-13(2)14-4-3-5-15(10-14)20(22)23/h3-10H,11H2,1-2H3,(H,19,21)/b18-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRNIMRRFYBEUDC-AQTBWJFISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NN=C(C)C2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)OCC(=O)N/N=C(/C)\C2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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